Cas no 4427-53-6 (4-(propan-2-yl)phenylmethanethiol)

• Product Name: 4-(propan-2-yl)phenylmethanethiol
• CAS No: 4427-53-6
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 1516280
• PubChem ID: 22000692
• Update Time: 2025-04-21

4-(propan-2-yl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-(1-methylethyl)-
• AT13687
• (4-propan-2-ylphenyl)methanethiol
• [4-(propan-2-yl)phenyl]methanethiol
• AKOS000200179
• SCHEMBL2973480
• (4-isopropylphenyl)methanethiol
• 4427-53-6
• EN300-64452
• 4-(propan-2-yl)phenylmethanethiol

• Inchi： 1S/C10H14S/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8,11H,7H2,1-2H3
• InChI Key： YUXBVGWQUBQHOI-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 245.0±9.0 °C at 760 mmHg
• Flash Point: 97.5±8.9 °C
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(propan-2-yl)phenylmethanethiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids